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Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for N-
Ethyl-N-isopropylaniline (CAS No. 54813-77-3). Due to a lack of extensive toxicological data

for this specific compound, information for the closely related chemical, N-Isopropylaniline

(CAS No. 768-52-5), is included for guidance and comparative purposes. All data should be

interpreted with caution and in the context of the specific experimental conditions.

Chemical and Physical Properties
A summary of the key physical and chemical properties of N-Ethyl-N-isopropylaniline is

presented in Table 1. This information is crucial for the safe handling, storage, and use of the

compound in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1598960?utm_src=pdf-interest
https://www.benchchem.com/product/b1598960?utm_src=pdf-body
https://www.benchchem.com/product/b1598960?utm_src=pdf-body
https://www.benchchem.com/product/b1598960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 54813-77-3 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₁₁H₁₇N [2]

Molecular Weight 163.26 g/mol [1][2]

Appearance
White to light yellow to light

orange liquid
[5]

Boiling Point 223-225 °C (lit.) [6][7]

Density 0.926 g/mL at 25 °C (lit.) [6][7]

Refractive Index n20/D 1.534 (lit.) [6][7]

Purity 95% - 99% [5][6]

Hazard Identification and Classification
N-Ethyl-N-isopropylaniline is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.

Hazard Class Hazard Statement Pictogram

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation

Source: PubChem[1]

The following diagram illustrates a general workflow for hazard identification and risk

assessment when handling a chemical like N-Ethyl-N-isopropylaniline.
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Evaluate Toxicity Data
(Surrogate Data if Needed) Characterize Risks
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Establish Safe Work
Procedures
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Hazard Identification and Risk Assessment Workflow.

Toxicological Information
As of the date of this document, specific quantitative toxicological data (e.g., LD50, LC50) for

N-Ethyl-N-isopropylaniline is not readily available in the public domain. Therefore, data for

the structurally similar compound, N-Isopropylaniline, is presented in Table 3 as a potential

indicator of hazard. This data should be used for guidance only and with extreme caution.

Toxicity
Endpoint

Species Route Value Source(s)

LD50 Rat Oral 560 mg/kg [10][11]

LD50 Rat Oral 250 - 500 mg/kg [12]

LD50 Rabbit Dermal 3550 mg/kg [11]

LC50 Rat Inhalation 1100 mg/m³ (4 h) [11]
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There is no available data on the carcinogenicity, mutagenicity, or reproductive toxicity of N-
Ethyl-N-isopropylaniline. For N-Isopropylaniline, it is not listed as a carcinogen by IARC,

NTP, ACGIH, or OSHA.[11][13]

Occupational Exposure Limits
No specific occupational exposure limits have been established for N-Ethyl-N-
isopropylaniline. The limits for N-Isopropylaniline are provided in Table 4 for reference.

Organization Limit Value Notes Source(s)

NIOSH REL (TWA)
2 ppm (10

mg/m³)
Skin [14]

OSHA PEL (TWA) 2 ppm Remanded; Skin [12]

Experimental Protocols: Acute Toxicity Testing
The determination of acute toxicity values such as LD50 and LC50 is typically conducted

following standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD). These protocols are designed to ensure data quality

and animal welfare.

General Principles of OECD Acute Toxicity Testing:
Test Species: Commonly used laboratory strains of rodents (e.g., rats, mice) are employed.

[15]

Dose Levels: At least 3-5 dose levels are typically used to establish a dose-response

relationship.[15][16]

Administration: The substance is administered via the relevant route of exposure (oral,

dermal, or inhalation).[15][17][18]

Observation Period: Animals are observed for a set period, typically 14 days, for signs of

toxicity and mortality.[12][16][19]
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Endpoint: The primary endpoint is the determination of the LD50 or LC50 value, which is the

statistically derived dose or concentration that is expected to cause mortality in 50% of the

test animals.[15][19]

Pathology: A gross necropsy of all animals is performed to identify any pathological changes.

[15][16]

The following diagram illustrates a generalized workflow for an OECD acute toxicity study.
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Generalized OECD Acute Toxicity Testing Protocol.
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Safe Handling and First Aid
Given the hazardous nature of N-Ethyl-N-isopropylaniline and its structural analogs, strict

adherence to safety protocols is mandatory.

Engineering Controls: Work with this chemical should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield should be worn.

Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator with an appropriate cartridge should be used.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Ecotoxicity
There is no specific ecotoxicity data available for N-Ethyl-N-isopropylaniline. As with any

chemical, it should be handled and disposed of in a manner that prevents its release into the

environment.

Conclusion
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N-Ethyl-N-isopropylaniline is a hazardous chemical that causes skin, eye, and respiratory

irritation. While specific quantitative toxicological data is lacking, information from the closely

related compound N-Isopropylaniline suggests that it may be harmful if swallowed, absorbed

through the skin, or inhaled. Researchers, scientists, and drug development professionals must

handle this compound with appropriate engineering controls, personal protective equipment,

and adherence to safe laboratory practices. In the absence of comprehensive data, a cautious

and conservative approach to safety is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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